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Compound of Interest

Compound Name: Epinephrine bitartrate

Cat. No.: B092515 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for dissolving and storing epinephrine bitartrate. It includes detailed protocols,

solvent compatibility data, and troubleshooting advice to ensure the stability and efficacy of

your experimental solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving epinephrine bitartrate?

A1: Epinephrine bitartrate is readily soluble in water and Dimethyl Sulfoxide (DMSO).[1][2][3]

It is practically insoluble in ethanol, chloroform, and ether.[1][2][4] For most cell culture and in

vivo experiments, preparing a concentrated stock solution in sterile water or DMSO is

recommended.[1][5] When using DMSO, it is advisable to use a fresh, anhydrous grade, as

absorbed moisture can reduce solubility.[1]

Q2: How do I prepare a stable aqueous stock solution of epinephrine bitartrate?

A2: To maximize stability, aqueous solutions should be prepared in an acidic buffer. The optimal

pH for epinephrine stability is approximately 3.6.[6][7] Solutions become unstable in basic

conditions, leading to degradation.[6] Always protect the solution from light.[8][9] For a detailed

step-by-step guide, please refer to the Experimental Protocol section below.

Q3: What are the proper storage conditions for epinephrine bitartrate solutions?
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A3: Both the solid powder and prepared solutions should be protected from light.[8][9] Store the

powder in a cool, dry, and well-ventilated area.[4] For prepared solutions:

Aqueous Solutions: Studies have shown that epinephrine solutions in 5% dextrose or 0.9%

saline are stable for at least 30 to 90 days when stored at either 4°C (refrigerated) or 20-

25°C (room temperature) and protected from light.[10][11][12]

DMSO Stock Solutions: It is recommended to aliquot stock solutions into tightly sealed vials

and store them at -80°C for up to 6 months or -20°C for up to 1 month.[5] Avoid repeated

freeze-thaw cycles.[5]

Q4: How long can I expect my prepared epinephrine bitartrate solution to be stable?

A4: Stability depends on the solvent, concentration, pH, and storage conditions. When

prepared and stored correctly (acidic pH, protection from light), aqueous solutions can be

stable for 30 days or longer.[10][11] However, for critical applications, it is best practice to use

freshly prepared solutions or solutions stored for no longer than one month.[2][5]
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Issue Probable Cause Recommended Solution

Solution turns pink, red, or

brown

Oxidation and degradation of

epinephrine.[6] This is

accelerated by exposure to

light, air, or a pH outside the

optimal acidic range.[4]

Discard the solution

immediately.[13][14] When

preparing a new solution,

ensure it is protected from

light, the container is well-

sealed, and the pH is acidic

(pH 2.2-5.0).[13]

Precipitate forms in the

solution

The solubility limit may have

been exceeded, the wrong

solvent was used, or the

solution has degraded.

Verify that the concentration is

within the solubility limits for

the chosen solvent (see Table

1). If the solution was stored,

precipitation could indicate

degradation. It is safest to

discard the solution and

prepare a fresh one.

Loss of biological activity

Chemical degradation due to

improper storage (light/air

exposure, incorrect pH) or

racemization of the active l-

isomer.[15]

Always follow recommended

preparation and storage

protocols. Use freshly

prepared solutions for the most

sensitive assays. Ensure

proper storage in acidic, light-

protected conditions.

Data Summary
Table 1: Solvent Compatibility of Epinephrine Bitartrate
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Solvent Solubility
Concentration
Reported

Notes

Water Soluble 67 mg/mL[1][16]

A 1:3 mix with water is

possible.[4] Optimal

stability is achieved at

an acidic pH (~3.6).[7]

DMSO Soluble 50-67 mg/mL[1][5][16]

Use fresh, anhydrous

DMSO as moisture

can decrease

solubility.[1]

Ethanol Insoluble <1 mg/mL[1][2][16]
Not a recommended

solvent.

0.5 M HCl Soluble 50 mg/mL[6]

Useful for creating a

stable, acidic stock

solution.

Chloroform / Ether Practically Insoluble -
Not recommended

solvents.[4]

Experimental Protocols
Protocol for Preparing an Aqueous Stock Solution (10
mg/mL)

Preparation: Work in an area with subdued light. Use sterile equipment and reagents.

Weighing: Accurately weigh the desired amount of epinephrine bitartrate powder. For a 10

mg/mL solution, this would be 10 mg for a final volume of 1 mL.

Dissolution: Add the powder to a sterile conical tube. Add the desired volume of sterile,

purified water or 0.9% saline. For example, add 1 mL of water for 10 mg of powder.

Mixing: Vortex the solution gently until the powder is completely dissolved. The solution

should be clear and colorless.[17]
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pH Check (Optional but Recommended): Check the pH of the solution. If necessary, adjust to

a pH between 3.0 and 4.0 using dilute HCl to maximize stability.

Sterilization (Optional): If required for your application, filter the solution through a sterile

0.22 µm syringe filter into a new sterile, light-protecting (amber) container.

Storage: Aliquot the solution into smaller, single-use sterile tubes or vials to avoid

contamination and repeated freeze-thaw cycles. Seal tightly.

Labeling and Storing: Clearly label the vials with the compound name, concentration, date,

and your initials. Store at 4°C for short-term use (up to 30 days) or -20°C/-80°C for long-term

storage, ensuring they are protected from light.[5][10]

Visual Guides

Preparation

Storage

Start: Weigh
Epinephrine Bitartrate

Select Solvent
(Water or DMSO)

Dissolve Powder
with Vortexing

 Add Solvent Is Solution Clear?
Troubleshoot:

- Check concentration
- Use fresh solvent

 No 

Aliquot into
Light-Protecting Vials

 Yes 

Store Appropriately

 Seal Tightly 

Ready for
Experimental Use

Click to download full resolution via product page

Caption: Workflow for Preparing Epinephrine Bitartrate Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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